N-(4-acetylphenyl)-2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[8-(4-ethoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
• InChI: InChI=1S/C23H23N5O5/c1-3-33-19-10-8-18(9-11-19)26-12-13-27-21(31)22(32)28(25-23(26)27)14-20(30)24-17-6-4-16(5-7-17)15(2)29/h4-11H,3,12-14H2,1-2H3,(H,24,30)
• InChI Key: AWNSDCUMKOENEM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NC4=CC=C(C=C4)C(=O)C
• Molecular Formula: C23H23N5O5
• Molecular Weight: 449.5 g/mol

Description

N-(4-acetylphenyl)-2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C23H23N5O5 and its molecular weight is 449.467. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

N-(4-acetylphenyl)-2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide has been studied for its role as a corrosion inhibitor. Triazine derivatives, which are structurally similar, have shown effectiveness in inhibiting corrosion of N80 steel in acidic media. These compounds' adsorption on steel surfaces follows the Langmuir adsorption isotherm, suggesting their potential in industrial applications where corrosion resistance is crucial (Yadav, Kumar, Tiwari, Bahadur, & Ebenso, 2015).

Antimicrobial and Antitumor Properties

Triazine derivatives, including compounds structurally related to N-(4-acetylphenyl)-2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide, have been explored for their antimicrobial and antitumor activities. Some of these compounds have shown promising results against various microbial organisms, indicating potential as new therapeutic agents in the treatment of microbial infections (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007). Additionally, their antitumor properties have been evaluated in vitro against human tumor cell lines, suggesting potential applications in cancer therapy (Yurttaş, Tay, & Demirayak, 2015).

Application in Synthesis of β-Lactam Antibiotics

In pharmaceutical research, related triazine compounds have been used in the synthesis of key intermediates for β-lactam antibiotics, indicating the potential of N-(4-acetylphenyl)-2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide in contributing to the development of new antibiotic drugs (Cainelli, Galletti, & Giacomini, 1998).

Anticancer Activity

These compounds have also demonstrated cytotoxic activities against various cancer cell lines, including human breast adenocarcinoma and leukemia cell lines, suggesting their potential in developing new cancer treatments (Akbarzadeh et al., 2015).